Cas no 125697-93-0 (5-(2,5-Dihydroxybenzylamino)-2-hydroxybenzoic Acid)

• Product Name: 5-(2,5-Dihydroxybenzylamino)-2-hydroxybenzoic Acid
• CAS No: 125697-93-0
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• CID: 193695
• PubChem ID: 3896
• Update Time: 2025-10-21

5-(2,5-Dihydroxybenzylamino)-2-hydroxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dihydroxybenzylamino)-2-hydroxybenzoic Acid
• Benzoic acid,5-[[(2,5-dihydroxyphenyl)methyl]amino]-2-hydroxy-
• Lavendustin c
• COMPOUND 5
• HDBA
• N-(2-((2-((4Z,7Z,10Z,13Z,16Z,19Z)-DOCOSA-4,7,10,13,16,19-HEXAENAMIDO)ETHYL)DISULFANYL)-2-METHYLPROPYL)NICOTINAMIDE
• NSC 666251
• Lavendustin C (HDBA)
• 5-(2,5-DIHYDROXYBENZYLAMINO)SALICYLIC ACID
• 5-(N-2,5-DIHYDROXYBENZYL)AMINOSALICYLIC ACID
• 5-(N-2',5'-DIHYDROXYBENZYL)AMINOSALICYLIC ACID
• N-(2',5'-DIHYDROXYBENZYL)-5-AMINOSALICYLIC ACID
• 2-hydroxy-5-(2,5-dihydrobenzyl)aminobenzoic acid
• 5-((2,5-Dihydroxybenzyl)amino)-2-hydroxybenzoic acid
• BRD-K80725632-001-02-2
• SB81966
• Benzoic acid, 5-(((2,5-dihydroxyphenyl)methyl)amino)-2-hydroxy-
• 2-Hydroxy-5-(2,5-dihydrobenzyl) aminobenzoic acid
• HB0376
• CCG-100643
• 5-(((2,5-Dihydroxyphenyl)methyl)amino)-2-hydroxybenzoic acid
• MFCD00153955
• DTXSID60154856
• BiomolKI_000039
• 5-[[(2,5-Dihydroxyphenyl)methyl]amino]-2-hydroxybenzoic acid
• NSC-666251
• CS-W014573
• 5-[[(2,5-dihydroxyphenyl)methyl]amino]-2-hydroxy-benzoic acid
• NSC666251
• Benzoic acid, 5-[[(2,5-dihydroxyphenyl)methyl]amino]-2-hydroxy-
• BDBM50038199
• SCHEMBL1821516
• LULATDWLDJOKCX-UHFFFAOYSA-N
• FT-0619570
• 2-HYDROXY-5-(2,5-DIHYDROXYBENZYLAMINO)BENZOIC ACID
• BiomolKI2_000047
• Lavendustin C, >=97%, solid
• N17044
• UNII-HJM06BIW5M
• HSCI1_000196
• 5-(N-2'',5''-dihydroxybenzyl)aminosalicylic acid
• 5-(2,5-Dihydroxy-benzylamino)-2-hydroxy-benzoic acid
• HJM06BIW5M
• 5-[(2,5-dihydroxyphenyl)methylamino]-2-hydroxybenzoic acid
• HY-W013857
• AKOS027320372
• CHEMBL319620
• NCGC00163380-01
• BMK1-E3
• J-005266
• Q27166541
• 5-(2,5-dihydroxybenzylamino)-2-hydroxybenzoic acid; Lavendustin C
• BCP20731
• NCI60_023006
• CHEBI:94752
• 5-[(2,5-dihydroxyphenyl)methylamino]-2-hydroxy-benzoic acid
• 5-((2,5-Dihydroxybenzyl)amino)-2-hydroxybenzoicacid
• C14H13NO5
• 125697-93-0
• 5-((2,5-dihydroxyphenyl)methylamino)-2-hydroxybenzoic acid
• TS-09000
• GLXC-10653
• SDCCGSBI-0654293.P001
• DTXCID1077347
• DA-74915
• 5-(((2,5-dihydroxyphenyl)methyl)amino)-2-hydroxybenzoate
• 5-{[(2,5-dihydroxyphenyl)methyl]amino}-2-hydroxybenzoate
• Lavendustin C (HDBA)?

• MDL： MFCD00153955
• Inchi： 1S/C14H13NO5/c16-10-2-4-12(17)8(5-10)7-15-9-1-3-13(18)11(6-9)14(19)20/h1-6,15-18H,7H2,(H,19,20)
• InChI Key： LULATDWLDJOKCX-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CNC1C=CC(=C(C(=O)O)C=1)O)O

Computed Properties

• Exact Mass: 275.07900
• Monoisotopic Mass: 275.079373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 2.4

Experimental Properties

• Color/Form: Yellow to yellowish brown powder
• Density: 1.551
• Melting Point: 193-195°C dec.
• Boiling Point: 597.5 °C at 760 mmHg
• Flash Point: 315.2 °C
• Refractive Index: 1.758
• Solubility: DMSO: soluble
• PSA: 110.02000
• LogP: 2.18670

5-(2,5-Dihydroxybenzylamino)-2-hydroxybenzoic Acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 5-(2,5-Dihydroxybenzylamino)-2-hydroxybenzoic Acid

Comprehensive Overview of 5-(2,5-Dihydroxybenzylamino)-2-hydroxybenzoic Acid (CAS No. 125697-93-0)

5-(2,5-Dihydroxybenzylamino)-2-hydroxybenzoic Acid (CAS No. 125697-93-0) is a synthetic organic compound with a unique molecular structure that combines phenolic and carboxylic acid functionalities. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and enzyme inhibition studies. The presence of multiple hydroxyl groups and an amino linkage in its structure makes it a versatile intermediate for further chemical modifications.

The compound's systematic name, 5-(2,5-Dihydroxybenzylamino)-2-hydroxybenzoic Acid, reflects its intricate chemical architecture. Researchers often refer to it by its CAS number 125697-93-0 for precise identification in scientific literature and chemical databases. Its molecular formula and weight make it particularly interesting for studies involving tyrosinase inhibition, a hot topic in cosmetic and dermatological research for addressing hyperpigmentation issues.

Recent studies have explored the compound's potential as a bioactive molecule in medicinal chemistry. Its structural similarity to salicylic acid derivatives suggests possible applications in anti-inflammatory formulations, a subject of growing interest in both academic and industrial research. The compound's ability to interact with various biological targets while maintaining relatively low toxicity profiles makes it a promising candidate for further investigation.

From a synthetic chemistry perspective, 5-(2,5-Dihydroxybenzylamino)-2-hydroxybenzoic Acid presents interesting challenges and opportunities. The presence of multiple reactive sites allows for selective functionalization, making it valuable for structure-activity relationship studies. Pharmaceutical researchers are particularly interested in how modifications to its core structure might enhance its biological activity or improve its pharmacokinetic properties.

The compound's potential applications extend to cosmeceutical research, where its structural features suggest possible utility in skin-lightening formulations. This aligns with current consumer trends favoring natural-inspired active ingredients in personal care products. While not naturally occurring itself, the compound's structural motifs resemble those found in various plant-derived phenolics, making it an attractive target for green chemistry approaches to synthesis.

Analytical characterization of CAS 125697-93-0 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the compound's complexity. These methods are crucial for ensuring purity and proper identification, especially when the material is intended for biological testing. The growing demand for high-purity reference standards in pharmaceutical research has increased interest in reliable synthetic routes to this compound.

In the context of drug discovery, the compound's multifunctional structure offers multiple points for interaction with biological targets. Computational chemistry studies have suggested potential binding modes with various enzymes, particularly those involved in melanin synthesis pathways. This theoretical work complements experimental studies seeking to validate these interactions and explore therapeutic applications.

The stability profile of 5-(2,5-Dihydroxybenzylamino)-2-hydroxybenzoic Acid under different conditions is another area of active investigation. Understanding its degradation pathways is essential for developing stable formulations and determining appropriate storage conditions. Such studies contribute to the broader field of pharmaceutical stability testing, a critical aspect of drug development.

From a regulatory perspective, the compound's status as a research chemical means it falls under general laboratory safety guidelines rather than specific restrictions. However, researchers must still adhere to good laboratory practices when handling the material, particularly given its potential biological activity. Proper documentation and characterization are essential for reproducibility in scientific studies involving this compound.

Future research directions for CAS 125697-93-0 may include exploration of its derivatives and analogs, particularly in the context of structure-based drug design. The compound's core structure serves as an excellent scaffold for generating chemical libraries that could be screened against various biological targets. Such approaches align with current trends in fragment-based drug discovery and medicinal chemistry optimization.

The commercial availability of 5-(2,5-Dihydroxybenzylamino)-2-hydroxybenzoic Acid from specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and availability typically reflect the compound's synthetic complexity and purity requirements. Researchers often seek custom synthesis services for specific isotopic labeling or structural modifications to support their investigative needs.

In summary, 5-(2,5-Dihydroxybenzylamino)-2-hydroxybenzoic Acid (CAS No. 125697-93-0) represents an intriguing chemical entity with diverse potential applications in pharmaceutical and biochemical research. Its unique structural features continue to inspire investigations across multiple disciplines, from synthetic chemistry to biological evaluation. As research methodologies advance and new therapeutic targets emerge, this compound may find additional roles in addressing contemporary challenges in drug development and molecular design.